molecular formula C26H28N6O2 B114880 Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)- CAS No. 152551-17-2

Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)-

Cat. No. B114880
M. Wt: 456.5 g/mol
InChI Key: WIPGCXJRBZAVBT-QHCPKHFHSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism Of Action

The exact mechanism of action of Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes and proteins involved in inflammation and tumor growth.

Biochemical And Physiological Effects

Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the development of various diseases. It has also been found to inhibit the growth of tumor cells and induce apoptosis in cancer cells.

Advantages And Limitations For Lab Experiments

One of the advantages of using Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- in lab experiments is its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties, making it a promising candidate for the development of new drugs. However, one of the limitations is that the exact mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research on Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)-. One direction is to further investigate its mechanism of action to better understand how it exerts its therapeutic effects. Another direction is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, more research is needed to explore its potential as a drug candidate for the treatment of various diseases.

Synthesis Methods

Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- can be synthesized using a multi-step process. The first step involves the preparation of 2-methyl-1H-imidazo[4,5-c]pyridine, which is then reacted with N-methyl-N-[3-(pyridin-2-ylcarbamoyl)propyl]-3-aminopropan-1-amine to obtain the intermediate compound. The final step involves the reaction of the intermediate compound with benzamide to obtain the desired product.

Scientific Research Applications

Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- has been the subject of scientific research due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

CAS RN

152551-17-2

Product Name

Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)-

Molecular Formula

C26H28N6O2

Molecular Weight

456.5 g/mol

IUPAC Name

N-methyl-4-(2-methylimidazo[4,5-c]pyridin-1-yl)-N-[(2S)-4-methyl-1-oxo-1-(pyridin-2-ylamino)pentan-2-yl]benzamide

InChI

InChI=1S/C26H28N6O2/c1-17(2)15-23(25(33)30-24-7-5-6-13-28-24)31(4)26(34)19-8-10-20(11-9-19)32-18(3)29-21-16-27-14-12-22(21)32/h5-14,16-17,23H,15H2,1-4H3,(H,28,30,33)/t23-/m0/s1

InChI Key

WIPGCXJRBZAVBT-QHCPKHFHSA-N

Isomeric SMILES

CC1=NC2=C(N1C3=CC=C(C=C3)C(=O)N(C)[C@@H](CC(C)C)C(=O)NC4=CC=CC=N4)C=CN=C2

SMILES

CC1=NC2=C(N1C3=CC=C(C=C3)C(=O)N(C)C(CC(C)C)C(=O)NC4=CC=CC=N4)C=CN=C2

Canonical SMILES

CC1=NC2=C(N1C3=CC=C(C=C3)C(=O)N(C)C(CC(C)C)C(=O)NC4=CC=CC=N4)C=CN=C2

synonyms

Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- (9CI)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.